Cas no 2228241-49-2 (1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228241-49-2
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6529347
• PubChem ID: 165838355
• Update Time: 2025-06-15

1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1738465
• 2228241-49-2

• Inchi： 1S/C14H16O3/c15-12-7-14(8-12,13(16)17)11-5-9-3-1-2-4-10(9)6-11/h1-4,11-12,15H,5-8H2,(H,16,17)
• InChI Key： QULDBYVFNXFRDC-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228241-49-2)

The compound 1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2228241-49-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene and cyclobutane hybrid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic disease treatments. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific metabolic pathways. Researchers have identified its ability to interact with key enzymes involved in lipid metabolism, making it a potential candidate for treating metabolic disorders such as diabetes and obesity. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers and improving metabolic parameters, highlighting its dual therapeutic potential.

The synthetic route for 1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid has also been a focal point of recent research. Advances in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is critical for its pharmacological activity. Researchers have reported a novel multi-step synthesis involving a key cyclobutane ring formation, followed by functional group transformations to achieve the desired product. These developments have significantly improved the scalability and cost-effectiveness of its production.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with good oral bioavailability and minimal off-target effects. Preclinical trials have shown that it achieves therapeutic concentrations in target tissues with a reasonable half-life, supporting its potential for clinical development. However, further studies are needed to assess its long-term safety and efficacy in human subjects.

In conclusion, 1-(2,3-dihydro-1H-inden-2-yl)-3-hydroxycyclobutane-1-carboxylic acid represents a promising candidate for further drug development. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic index, exploring combination therapies, and advancing it through clinical trials to realize its full potential in treating metabolic and inflammatory diseases.